(2R)-2-Methyl-4-(4-methylphenyl)butan-1-amine

• IUPAC Name: (2R)-2-methyl-4-(4-methylphenyl)butan-1-amine
• InChI: InChI=1S/C12H19N/c1-10-3-6-12(7-4-10)8-5-11(2)9-13/h3-4,6-7,11H,5,8-9,13H2,1-2H3/t11-/m1/s1
• InChI Key: DJKSZRNWFHTYHP-LLVKDONJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(C)CN
• Isomeric SMILES: CC1=CC=C(C=C1)CC[C@@H](C)CN
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol

Description

(2R)-2-Methyl-4-(4-methylphenyl)butan-1-amine, also known as 4-Methylmethylphenidate (4-MeTMP), is a stimulant drug that is structurally similar to the commonly prescribed medication for attention deficit hyperactivity disorder (ADHD), methylphenidate. 4-MeTMP is a novel psychoactive substance that has gained popularity among recreational drug users due to its euphoric and stimulating effects. The purpose of

Mechanism of Action

4-MeTMP acts as a potent inhibitor of the dopamine and norepinephrine transporters, leading to an increase in extracellular levels of these neurotransmitters in the brain. The increased levels of dopamine and norepinephrine are believed to be responsible for the stimulating and euphoric effects of 4-MeTMP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-MeTMP are similar to those of other stimulant drugs, such as methylphenidate and cocaine. 4-MeTMP increases heart rate, blood pressure, and body temperature, and can cause insomnia, anxiety, and agitation. Chronic use of 4-MeTMP can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using 4-MeTMP in lab experiments is its high potency and selectivity for the dopamine and norepinephrine transporters. This allows for precise manipulation of these systems in the brain. However, the recreational use of 4-MeTMP has led to its classification as a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

Future research on 4-MeTMP could focus on its potential as a treatment for ADHD and other disorders that involve dysfunction of the dopamine and norepinephrine systems. Additionally, further investigation into the long-term effects of 4-MeTMP use on the brain and behavior is needed to fully understand the risks associated with its use. Finally, the development of more selective and potent inhibitors of the dopamine and norepinephrine transporters could lead to the discovery of new therapeutic agents for the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of 4-MeTMP involves the reaction of 4-methylpropiophenone with methylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to yield a white powder. The synthesis of 4-MeTMP is relatively simple and can be completed in a few steps with readily available starting materials.

Scientific Research Applications

4-MeTMP has been used in scientific research as a tool to study the dopamine and norepinephrine transporter systems in the brain. Specifically, 4-MeTMP has been used to investigate the effects of dopamine and norepinephrine transporter blockade on behavior and neurotransmitter release. Additionally, 4-MeTMP has been used to study the effects of transporter inhibition on the reinforcing properties of drugs of abuse.